3-Bromo-1-(2-chlorophenyl)propane-1,2-dione

• Molecular Formula: C9H6BrClO2
• Molecular Weight: 261.50 g/mol
• IUPAC Name: 3-bromo-1-(2-chlorophenyl)propane-1,2-dione
• InChI: InChI=1S/C9H6BrClO2/c10-5-8(12)9(13)6-3-1-2-4-7(6)11/h1-4H,5H2
• InChI Key: SSSWHHMCHADBAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C(=O)CBr)Cl

Description

3-Bromo-1-(2-chlorophenyl)propane-1,2-dione is a useful research compound. Its molecular formula is C9H6BrClO2 and its molecular weight is 261.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-(2-chlorophenyl)propane-1,2-dione (4.2379 g, 23.208 mmol), bromine (1.1891 mL, 23.208 mmol), and glacial acetic acid (0.67005 mL, 11.604 mmol) in chloroform (58.020 mL, 23.208 mmol) was heated at 60° C. After 17 h of stirring at 60° C., the mixture was removed from heat and concentrated under reduced pressure to give 3-bromo-1-(2-chlorophenyl)propane-1,2-dione as an orange liquid: LC-MS: a peak of m/z 261.0 [M+H(79Br)]+ and 262.9 [M+H (81Br)-]+. The orange liquid was carried on crude without purification for the next step.

Synthesis routes and methods II

Procedure details

A mixture of 1-(2-chlorophenyl)propane-1,2-dione (1.2592 g, 6.9 mmol), glacial acetic acid (0.20 mL, 3.4 mmol, 0.5 eq), and bromine (0.35 mL, 6.8 mmol, 1 eq) in CHCl3 (17 mL) was heated at 60° C. for 12 h. The mixture was concentrated under reduced pressure to provide 3-bromo-1-(2-chlorophenyl)propane-1,2-dione as yellow liquid. The yellow liquid was carried on crude without purification for the next step. 1H NMR (CDCl3) δ ppm 7.71 (1H, dd, J=7.8, 1.6 Hz), 7.53-7.59 (1H, m), 7.40-7.49 (2H, m), 4.52 (2H, s). Mass Spectrum (ESI) m/e=261.0 [M+1 (79Br)] and 262.9 [M+1 (81Br)].